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Compound of Interest

Compound Name: 5-(Dichloromethyl)-2-fluoropyridine

Cat. No.: B8387855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties and

theoretical synthesis of 5-(Dichloromethyl)-2-fluoropyridine. Due to the limited availability of

published experimental data for this specific compound, this document focuses on predicted

characteristics and plausible synthetic routes derived from analogous chemical

transformations.

Core Physicochemical Properties
5-(Dichloromethyl)-2-fluoropyridine is a halogenated pyridine derivative. Its key identifying

information and calculated properties are summarized below.

Property Value

Molecular Formula C₆H₄Cl₂FN

Molecular Weight ~179.97 g/mol [1]

IUPAC Name 5-(Dichloromethyl)-2-fluoropyridine

CAS Number Not assigned

The molecular weight is calculated based on the atomic masses of its constituent elements:

Carbon (6 × 12.01), Hydrogen (4 × 1.01), Chlorine (2 × 35.45), Fluorine (1 × 19.00), and
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Nitrogen (1 × 14.01)[1].

Comparative Analysis with Related Compounds
To provide context, the following table compares the predicted properties of 5-
(Dichloromethyl)-2-fluoropyridine with those of structurally related compounds.

Property

5-
(Dichloromethyl)-2-
fluoropyridine
(Predicted)

5-(Chloromethyl)-2-
fluoropyridine

2-Chloro-5-
(trichloromethyl)py
ridine

Molecular Formula C₆H₄Cl₂FN C₆H₅ClFN C₆H₃Cl₄N

Molecular Weight (

g/mol )
179.97[1] 145.56[1] 230.88

Boiling Point (°C)
210–215 (estimated)

[1]
192–195[1] ~233

Solubility

Moderate in polar

aprotic solvents;

limited water

solubility[1]

Soluble in DMSO,

THF[1]
Insoluble in water

The presence of the dichloromethyl group is expected to create a strong electron-withdrawing

effect, influencing the electronic distribution of the pyridine ring[1].

Theoretical Synthetic Pathways
While no direct, peer-reviewed synthesis protocols for 5-(Dichloromethyl)-2-fluoropyridine
have been published, two plausible synthetic routes can be proposed based on established

chemical reactions[1].

Route 1: Sequential Chlorination
This pathway involves a two-step process starting from 2-fluoropyridine.

Experimental Workflow: Sequential Chlorination
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2-Fluoropyridine

Blanc Chloromethylation
(Formaldehyde, HCl, ZnCl₂)

5-(Chloromethyl)-2-fluoropyridine

Dichlorination
(Cl₂, Radical Initiator, 120-140°C)

5-(Dichloromethyl)-2-fluoropyridine

Click to download full resolution via product page

Caption: A potential two-step synthesis of 5-(Dichloromethyl)-2-fluoropyridine.

Methodology:

Chloromethylation: 2-Fluoropyridine would first undergo a Blanc chloromethylation reaction

using formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst such as

zinc chloride. This step is designed to introduce a chloromethyl group at the 5-position of the

pyridine ring, yielding 5-(chloromethyl)-2-fluoropyridine[1].

Dichlorination: The resulting intermediate, 5-(chloromethyl)-2-fluoropyridine, would then be

treated with chlorine gas under radical initiation conditions (e.g., using methyl ethyl ketone

peroxide) at an elevated temperature of 120–140°C. This would convert the monochlorinated

methyl group into the desired dichloromethyl group[1].

Route 2: Direct Dichloromethylation
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This theoretical approach would form the dichloromethyl group in a single step.

Experimental Workflow: Direct Dichloromethylation

2-Fluoropyridine

Modified Gattermann-Koch Reaction
(in situ CHCl₂OH from Chloroform)

5-(Dichloromethyl)-2-fluoropyridine

Click to download full resolution via product page

Caption: A proposed single-step synthesis via a modified Gattermann-Koch reaction.

Methodology: This route would involve a modified Gattermann-Koch reaction.

Dichloromethanol (CHCl₂OH), generated in situ from chloroform, would act as the electrophile

to directly introduce the dichloromethyl group onto the 2-fluoropyridine ring[1].

Biological Activity and Applications
There is no available literature describing the biological activity, signaling pathways, or specific

applications of 5-(Dichloromethyl)-2-fluoropyridine. Research on related fluorinated

pyridines suggests potential roles as intermediates in the synthesis of agrochemicals and

pharmaceuticals; however, any such application for the title compound remains speculative.

Conclusion
5-(Dichloromethyl)-2-fluoropyridine is a compound with a calculated molecular weight of

approximately 179.97 g/mol . While its synthesis is theoretically achievable through pathways

such as sequential chlorination or direct dichloromethylation, there is a notable absence of

published experimental protocols, characterization data, and biological studies. This guide
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provides a foundational understanding based on theoretical chemistry and data from analogous

compounds, highlighting an area for potential future research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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